Cas no 1805454-91-4 (4-Amino-5-chloro-2-iodopyridine)

• Product Name: 4-Amino-5-chloro-2-iodopyridine
• CAS No: 1805454-91-4
• MF: C₅H₄ClIN₂
• MW: 254.45613193512
• CID: 4803459
• Update Time: 2025-05-21

4-Amino-5-chloro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-iodopyridine

• Inchi： 1S/C5H4ClIN2/c6-3-2-9-5(7)1-4(3)8/h1-2H,(H2,8,9)
• InChI Key： SNXMHJMMWFGXDA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CN=1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-chloro-2-iodopyridine

4-Amino-5-chloro-2-iodopyridine: A Comprehensive Overview

4-Amino-5-chloro-2-iodopyridine, also known by its CAS number 1805454-91-4, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its pyridine ring substituted with amino, chloro, and iodo groups at positions 4, 5, and 2 respectively, has garnered attention due to its unique electronic properties and versatile reactivity. Recent studies have highlighted its applications in drug discovery, organic synthesis, and as a precursor for advanced materials.

The synthesis of 4-Amino-5-chloro-2-iodopyridine involves a multi-step process that typically begins with the chlorination of a pyridine derivative. The introduction of the amino group at position 4 is achieved through nucleophilic substitution or amide formation, followed by iodination at position 2 using iodine-based reagents. The resulting compound exhibits a high degree of stability due to the electron-withdrawing effects of the chloro and iodo groups, which enhance the compound's resistance to oxidative degradation.

In terms of applications, 4-Amino-5-chloro-2-iodopyridine has shown promise in the development of novel pharmaceutical agents. Its ability to act as a scaffold for bioisosteric replacements has made it a valuable tool in medicinal chemistry. For instance, recent research has demonstrated its utility in the design of inhibitors for kinases and other enzyme targets implicated in cancer and inflammatory diseases. The presence of the amino group facilitates hydrogen bonding interactions, while the halogen substituents contribute to hydrophobicity and electronic tuning.

The electronic properties of 4-Amino-5-chloro-2-iodopyridine make it an attractive candidate for use in organic electronics. Its conjugated π-system allows for efficient charge transport, which is critical in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have explored its use as a building block for constructing low-dimensional materials with tailored electronic characteristics.

From a synthetic chemistry perspective, 4-Amino-5-chloro-2-iodopyridine serves as an excellent precursor for further functionalization. The iodo group at position 2 can be readily replaced with other substituents via nucleophilic aromatic substitution, enabling the construction of diverse pyridine derivatives. This versatility has led to its adoption in the synthesis of complex molecules with intricate architectures.

In conclusion, 4-Amino-5-chloro-2-iodopyridine, CAS number 1805454-91-4, stands out as a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique combination of functional groups provides chemists with a powerful tool for designing molecules with tailored properties. As research continues to uncover new uses for this compound, its role in advancing chemical science is likely to grow even further.